Cas no 20668-30-8 (quinoline, 5,6-dimethyl-)

• Product Name: quinoline, 5,6-dimethyl-
• CAS No: 20668-30-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 864589
• PubChem ID: 1201369
• Update Time: 2025-10-28

quinoline, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• quinoline, 5,6-dimethyl-
• 5,6-Dimethylquinoline
• 5,6-Dimethyl-chinolin
• 5,6-dimethyl-quinoline

• Inchi： 1S/C11H11N/c1-8-5-6-11-10(9(8)2)4-3-7-12-11/h3-7H,1-2H3
• InChI Key： LPBZCHAUVPUVRY-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(C)=C2C

Computed Properties

• Exact Mass: 157.08900
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.0491 (estimate)
• Melting Point: 50°C
• Boiling Point: 266.88°C (estimate)
• Refractive Index: 1.6081 (estimate)
• PSA: 12.89000
• LogP: 2.85160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on quinoline, 5,6-dimethyl-

5,6-Dimethylquinoline: A Comprehensive Overview

The compound 5,6-dimethylquinoline (CAS No. 20668-30-8) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the quinoline family, which has been extensively studied due to its unique electronic properties and structural versatility. The presence of two methyl groups at the 5 and 6 positions of the quinoline ring introduces steric effects and modifies the electronic characteristics of the molecule, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5,6-dimethylquinoline. Researchers have explored various routes, including catalytic coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time and energy consumption, aligning with the growing demand for sustainable chemical practices.

The physical properties of 5,6-dimethylquinoline are well-documented. It exists as a crystalline solid with a melting point of approximately 110°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugated π-system within the quinoline framework.

In terms of applications, 5,6-dimethylquinoline has found utility in several areas. In materials science, it serves as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand in these systems has been exploited to create porous materials with applications in gas storage and catalysis.

Additionally, 5,6-dimethylquinoline has shown promise in pharmaceutical research. Studies have demonstrated its potential as a scaffold for drug development due to its ability to interact with various biological targets. Recent research has focused on its anti-inflammatory and antioxidant properties, suggesting its potential use in therapeutic agents.

The environmental impact of 5,6-dimethylquinoline is another area of interest. Researchers have investigated its biodegradability and toxicity profiles under different environmental conditions. Results indicate that while it is not inherently toxic at low concentrations, proper disposal methods are necessary to minimize ecological risks.

In conclusion, 5,6-dimethylquinoline (CAS No. 20668-30-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it an invaluable tool for both academic exploration and industrial innovation. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.